molecular formula C40H76N2O3 B12767127 Einecs 258-021-8 CAS No. 52584-01-7

Einecs 258-021-8

Cat. No.: B12767127
CAS No.: 52584-01-7
M. Wt: 633.0 g/mol
InChI Key: WTAQLNDBXXAOPJ-QZOPMXJLSA-N
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Description

Einecs 258-021-8 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

Einecs 258-021-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are typically derivatives of the original compound, which can be used in further applications .

Scientific Research Applications

Einecs 258-021-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be involved in the development of pharmaceuticals or therapeutic agents. Industrial applications might include its use in the production of specialized materials or chemicals .

Comparison with Similar Compounds

Einecs 258-021-8 can be compared with other similar compounds listed in the EINECS inventory. Similar compounds include those with related chemical structures or properties. The uniqueness of this compound lies in its specific applications and the particular reactions it undergoes. Some similar compounds might include those used in similar industrial or research contexts .

Properties

CAS No.

52584-01-7

Molecular Formula

C40H76N2O3

Molecular Weight

633.0 g/mol

IUPAC Name

2-[2-[(Z)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethanol;(Z)-octadec-9-enoic acid

InChI

InChI=1S/C22H42N2O.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10,25H,2-8,11-21H2,1H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b2*10-9-

InChI Key

WTAQLNDBXXAOPJ-QZOPMXJLSA-N

Isomeric SMILES

CCCCCCCC/C=C\CCCCCCCC1=NCCN1CCO.CCCCCCCC/C=C\CCCCCCCC(=O)O

Canonical SMILES

CCCCCCCCC=CCCCCCCCC1=NCCN1CCO.CCCCCCCCC=CCCCCCCCC(=O)O

Origin of Product

United States

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